Cas no 1286714-00-8 (2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide)

• Product Name: 2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide
• CAS No: 1286714-00-8
• MF: C₁₈H₁₅ClFN₃O₄
• MW: 391.780806779861
• CID: 6042520
• PubChem ID: 49710639
• Update Time: 2025-06-08

2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide
• 2-[3-(1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl]-N-(3-chloro-4-fluorophenyl)acetamide
• AKOS024518731
• 2-[3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl]-N-(3-chloro-4-fluorophenyl)acetamide
• VU0520633-1
• 1286714-00-8
• 2-(3-(benzo[d][1,3]dioxol-5-yl)-2-oxoimidazolidin-1-yl)-N-(3-chloro-4-fluorophenyl)acetamide
• F5788-3864

• Inchi： 1S/C18H15ClFN3O4/c19-13-7-11(1-3-14(13)20)21-17(24)9-22-5-6-23(18(22)25)12-2-4-15-16(8-12)27-10-26-15/h1-4,7-8H,5-6,9-10H2,(H,21,24)
• InChI Key： SDGGMRRZVXEBHY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1)(=O)CN1C(=O)N(C2=CC=C3OCOC3=C2)CC1

Computed Properties

• Exact Mass: 391.0735118g/mol
• Monoisotopic Mass: 391.0735118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide

Introduction to Compound with CAS No 1286714-00-8 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 1286714-00-8 is a fascinating molecule that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. The product name, 2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide, provides a detailed insight into its chemical composition and potential biological activities. This introduction aims to explore the compound's characteristics, its significance in current research, and its potential applications in the development of novel therapeutic agents.

The molecular structure of this compound features a complex arrangement of heterocyclic rings and functional groups, which contribute to its diverse pharmacological profile. Specifically, the presence of a 2H-1,3-benzodioxol moiety, commonly known as a dibenzo[b,e][1,4]oxazepine scaffold, is associated with various biological activities, including anti-inflammatory and analgesic effects. This scaffold has been extensively studied for its potential in modulating inflammatory pathways and pain perception.

In addition to the dibenzo[b,e][1,4]oxazepine core, the compound incorporates an imidazolidinone ring system, which is known for its role in stabilizing bioactive molecules through intramolecular hydrogen bonding. The N-(3-chloro-4-fluorophenyl)acetamide moiety further enhances the compound's pharmacological properties by introducing electrophilic centers that can interact with biological targets. This combination of structural elements suggests that the compound may exhibit multifaceted biological activities, making it a promising candidate for further investigation.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery due to their ability to interact with biological targets in complex ways. The 2H-1,3-benzodioxol scaffold, in particular, has been shown to have significant potential in the development of drugs targeting neurological disorders. Studies have demonstrated that derivatives of this scaffold can modulate neurotransmitter systems, leading to potential therapeutic benefits in conditions such as depression and anxiety.

The incorporation of the imidazolidinone ring system into the molecular structure of this compound adds another layer of complexity and functionality. Imidazolidinones are known for their stability and ability to form hydrogen bonds with biological molecules, which can enhance binding affinity and selectivity. This feature is particularly important in drug design, where high selectivity for target receptors is crucial to minimize side effects.

The N-(3-chloro-4-fluorophenyl)acetamide moiety is another key feature that contributes to the compound's pharmacological profile. Chloro and fluoro substituents are commonly used in drug development due to their ability to enhance metabolic stability and binding affinity. The presence of these substituents suggests that the compound may have improved bioavailability and prolonged activity compared to related molecules without these groups.

In the context of current pharmaceutical research, this compound represents an exciting opportunity for further exploration. The combination of known pharmacophores and novel structural motifs provides a unique platform for developing new therapeutic agents. Researchers are particularly interested in exploring its potential as an anti-inflammatory agent, given the well-documented activities of dibenzo[b,e][1,4]oxazepine derivatives.

The anti-inflammatory potential of this compound is supported by preclinical studies that have shown similar derivatives to exhibit significant inhibitory effects on key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in mediating inflammatory responses and are often targeted by nonsteroidal anti-inflammatory drugs (NSAIDs). The ability of this compound to modulate these pathways could make it a valuable addition to existing anti-inflammatory therapies.

Beyond its anti-inflammatory properties, this compound also holds promise for other therapeutic applications. For instance, its structural features suggest potential activity against neurological disorders characterized by abnormal neurotransmitter signaling. The modulation of neurotransmitter systems by dibenzo[b,e][1,4]oxazepine derivatives has been well-documented in literature, making this compound a candidate for further investigation in conditions such as epilepsy and neurodegenerative diseases.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preliminary studies on this compound have shown encouraging results in cell-based assays, where it demonstrated significant inhibitory activity against inflammatory markers without apparent toxicity at effective concentrations. These findings suggest that further preclinical development could be warranted to explore its therapeutic potential in vivo.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complex structure and multiple functional groups. The synthesis pathway involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological testing.

In conclusion, the compound with CAS number 1286714-00-8, named 2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide, is a promising molecule with significant potential in pharmaceutical research. Its unique structural features and multifaceted biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in the development of next-generation pharmaceuticals.